molecular formula C4H5 B15489735 1-Butyn-3-yl radical CAS No. 3315-42-2

1-Butyn-3-yl radical

Cat. No.: B15489735
CAS No.: 3315-42-2
M. Wt: 53.08 g/mol
InChI Key: ULVFVBQUCTUAPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The 1-butyn-3-yl radical (C₄H₅) is a transient carbon-centered radical with a linear structure featuring a triple bond between C1 and C2 and a radical site at C3 (HC≡C–CH₂–•). This species is of significant interest in astrochemistry and combustion chemistry due to its hypothesized role in hydrocarbon formation within the interstellar medium and planetary atmospheres . It is synthesized via pyrolysis of 3-bromo-1-butyne at 800–1200 K, followed by matrix-isolation Fourier-transform infrared (FTIR) spectroscopy for structural characterization . Computational studies using Gaussian 09 have corroborated its vibrational frequencies, confirming its spectral identity .

Properties

CAS No.

3315-42-2

Molecular Formula

C4H5

Molecular Weight

53.08 g/mol

InChI

InChI=1S/C4H5/c1-3-4-2/h1,4H,2H3

InChI Key

ULVFVBQUCTUAPR-UHFFFAOYSA-N

Canonical SMILES

C[CH]C#C

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Radicals

Structural Isomers: 1-Butyn-3-yl vs. But-2-yn-1-yl Radical

  • 1-Butyn-3-yl radical : Radical site at C3, triple bond between C1 and C2 (HC≡C–CH₂–•).
  • But-2-yn-1-yl radical : Triple bond between C2 and C3, radical site at C1 (•CH₂–C≡C–CH₃).
Property 1-Butyn-3-yl Radical But-2-yn-1-yl Radical
logP 0.844 0.844
CAS Registry Number 3315-42-2 82252-88-8
Reactivity High (radical at tertiary C) Moderate (radical at primary C)

Both isomers share identical hydrophobicity (logP = 0.844), suggesting similar solubility in organic matrices. However, the tertiary radical center in 1-butyn-3-yl confers greater stability compared to the primary radical in but-2-yn-1-yl, influencing their reactivity in polymerization or combustion processes .

Comparison with Saturated Radicals: 1-Butyl Radical

The 1-butyl radical (C₄H₉•, CAS 2492-36-6) is a saturated analog with a linear structure (CH₃–CH₂–CH₂–CH₂–•).

Property 1-Butyn-3-yl Radical 1-Butyl Radical
Molecular Formula C₄H₅ C₄H₉
Molecular Weight 53.08 g/mol 57.11 g/mol
Synthesis Pyrolysis of 3-bromo-1-butyne Hydrogen abstraction from 1-butane
Applications Astrochemistry Combustion modeling

The 1-butyl radical is more stable due to the absence of a triple bond, enabling its detection in lower-temperature environments. Its saturated structure also reduces reactivity in radical-chain reactions compared to 1-butyn-3-yl .

Other C₄H₅ Isomers: CH₂CHCCH₂ Radical

The CH₂CHCCH₂ radical (1,3-butadien-2-yl) is an isomeric C₄H₅ species with conjugated double bonds. Photoionization studies reveal overlapping spectral contributions from 1-butyn-3-yl and CH₂CHCCH₂, complicating their differentiation in gas-phase analyses .

Property 1-Butyn-3-yl Radical CH₂CHCCH₂ Radical
Structure HC≡C–CH₂–• CH₂=CH–C•–CH₂
Spectral Features Distinct FTIR bands Broad, unstructured peaks
Formation Pathways Pyrolysis of bromoalkynes Combustion of alkenes

The conjugated system in CH₂CHCCH₂ enhances resonance stabilization, whereas 1-butyn-3-yl’s triple bond localizes the radical, making it more reactive in interstellar hydrocarbon growth .

Q & A

Basic Question: What are the established methods for synthesizing the 1-butyn-3-yl radical in laboratory settings?

Methodological Answer:
The 1-butyn-3-yl radical (C₄H₅) is synthesized via pyrolysis of halogenated precursors under controlled conditions. For example, gas-phase pyrolysis of 3-bromo-1-butyne at 800–1200 K produces the radical, which is stabilized via matrix isolation in argon for spectroscopic analysis . Alternative precursors like 1-butyne have also been explored, though competing isomer formation (e.g., CH₃CCCH₂) necessitates rigorous temperature optimization . Post-pyrolysis, radicals are quenched in cryogenic matrices (e.g., argon at 10 K) to minimize recombination.

Basic Question: How is the 1-butyn-3-yl radical characterized experimentally?

Methodological Answer:
Matrix-isolation FTIR spectroscopy paired with computational validation (e.g., Gaussian 09 DFT calculations) is the gold standard. Experimental IR bands (e.g., C≡C stretch at ~2100 cm⁻¹ and CH bending modes) are matched to predicted vibrational frequencies to confirm radical identity . Discrepancies between observed and calculated spectra may indicate contamination by isomers or incomplete pyrolysis, requiring iterative refinement of precursor purity and reaction conditions .

Advanced Question: How can researchers differentiate the 1-butyn-3-yl radical from its C₄H₅ isomers in photoionization studies?

Methodological Answer:
Isomer differentiation relies on threshold photoelectron spectroscopy (TPES) and ionization energy (IE) measurements . For example, the 1-butyn-3-yl radical exhibits an IE of 7.966 ± 0.010 eV , distinct from the CH₃CCCH₂ isomer (7.93 ± 0.01 eV) . Spectral broadening in the 7.9–8.1 eV range may indicate contributions from multiple isomers, necessitating precursor-specific experiments (e.g., using 1-butyne vs. 2-butyne) to isolate dominant pathways .

Advanced Question: How should researchers address contradictions in spectral data when detecting the 1-butyn-3-yl radical?

Methodological Answer:
Contradictions often arise from co-formation of competing radicals (e.g., CH₂CHCCH₂) or matrix interference. To resolve this:

Perform isotopic labeling (e.g., deuterated precursors) to track specific vibrational modes.

Use time-resolved spectroscopy to monitor radical decay and identify transient species.

Cross-validate with ab initio calculations (e.g., CCSD(T)/cc-pVTZ) to assign overlapping bands .

Advanced Question: What computational methods best support experimental studies of the 1-butyn-3-yl radical?

Methodological Answer:
Density functional theory (DFT) with hybrid functionals (e.g., B3LYP/6-311++G(d,p)) predicts vibrational frequencies and ionization energies with <1% error relative to experimental data . For higher accuracy, coupled-cluster methods (CCSD(T)) are recommended to model electron correlation effects in ionization potential calculations. Researchers should explicitly include spin-orbit coupling in simulations of interstellar radical behavior .

Advanced Question: What experimental challenges arise when studying the 1-butyn-3-yl radical’s role in interstellar chemistry?

Methodological Answer:
Simulating interstellar medium (ISM) conditions requires ultra-high vacuum (<10⁻⁶ mbar) and cryogenic temperatures (≤20 K) to replicate low-density environments. Challenges include:

Radical stability : ISM lifetimes exceed lab-achievable timescales, necessitating indirect probes like rotational spectroscopy.

Isomer discrimination : ISM observations rely on radioastronomy data, which lacks resolution for structural isomers. Cross-referencing lab-derived IR/TPES data with astronomical surveys (e.g., ALMA) is critical .

Safety Considerations: What protocols are essential when handling precursors or derivatives of the 1-butyn-3-yl radical?

Methodological Answer:

  • Precursor hazards : 3-bromo-1-butyne is toxic and flammable. Use fume hoods and explosion-proof equipment during pyrolysis.
  • Radical quenching : Ensure argon matrices are maintained below 20 K to prevent radical recombination or side reactions.
  • Personal protective equipment (PPE) : Wear nitrile gloves, safety goggles, and flame-resistant lab coats. Refer to H303+H313+H333 hazard codes for emergency response .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.